Cas no 104086-76-2 (Zalcitabine Monophophate Sodium)

Zalcitabine Monophosphate Sodium is a nucleoside reverse transcriptase inhibitor (NRTI) with antiviral properties. It is used in the treatment of HIV infection, offering effective viral suppression and significant improvements in patient outcomes. The compound demonstrates high bioavailability and selective inhibition of HIV reverse transcriptase, minimizing side effects on host cell DNA polymerases.
Zalcitabine Monophophate Sodium structure
104086-76-2 structure
Product Name:Zalcitabine Monophophate Sodium
CAS No:104086-76-2
MF:C9H14N3O6P
MW:291.197722911835
MDL:MFCD01735963
CID:185682
PubChem ID:446696
Update Time:2025-10-31

Zalcitabine Monophophate Sodium Chemical and Physical Properties

Names and Identifiers

    • ((2S,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methyl dihydrogen phosphate
    • ((2S,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)tetrahydro-furan-2-yl)methyl dihydrogen phosphate
    • 2',3'-DIDEOXY-5'-CYTIDYLIC ACID
    • 5'-Cytidylic acid,2',3'-dideoxy-
    • CYTIDINE 5'-MONOPHOSPHATE
    • Zalcitabine Monophosphate Sodium Salt
    • 2',3'-dideoxy-[5']cytidylic acid
    • 5'-CMP
    • 5'-CYTIDINE MONOPHOSPHATE
    • 5'-CYTIDYLIC ACID
    • 5'-CYTIDYLIC ACID MONOHYDRATE
    • C-5-P
    • CMP MONOHYDRATE
    • K-2',3'-dideoxy-cytidine monophosphate
    • 2',3'-Dideoxycytidine 5'-monophosphate
    • 2',3'-Dideoxycytidine monophosphate
    • Zalcitabine monophosphate
    • C-5'-P
    • Brn 0556994
    • tetrahydrofuran-2-yl)
    • Cytidine monophosphate, Cytidine 5'-phosphate
    • 5'-Cytidylic acid, 2',3'-dideoxy-
    • CYTIDINE-5'-MONOPHOSPHATE MONOHYDRATE
    • X9M2W80KR9
    • 2',3'-DIDEOXYCYTIDINE-5'-MONOPHOSPHATE
    • ddCMP
    • PD007555
    • DTXSID30908787
    • 104086-76-2
    • Q27093848
    • BDBM50349537
    • NS00068692
    • DB02883
    • 2',3'-Dideoxycytidine-5'-monophosphate diammonium salt
    • [(2S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl dihydrogen phosphate
    • SCHEMBL454264
    • 5'-ytidine Monophosphate
    • AKOS016009455
    • [(2S,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methyl dihydrogen phosphate
    • [(2S,5R)-5-(4-amino-2-oxopyrimidin-1-yl)oxolan-2-yl]methyl dihydrogen phosphate
    • UNII-X9M2W80KR9
    • dideoxycytidine 5'-monophosphate
    • CHEMBL1232305
    • 107133-41-5
    • 2a(2),3a(2)-Dideoxycytidine 5a(2)-monophosphate
    • Zalcitabine Monophophate Sodium
    • MDL： MFCD01735963
    • Inchi： 1S/C9H14N3O6P/c10-7-3-4-12(9(13)11-7)8-2-1-6(18-8)5-17-19(14,15)16/h3-4,6,8H,1-2,5H2,(H2,10,11,13)(H2,14,15,16)/t6-,8+/m0/s1
    • InChI Key： RAJMXAZJKUGYGW-POYBYMJQSA-N
    • SMILES： P(=O)(O)(O)OC[C@@H]1CC[C@H](N2C(N=C(C=C2)N)=O)O1

Computed Properties

  • Exact Mass: 291.06200
  • Monoisotopic Mass: 291.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _3.3
  • Topological Polar Surface Area: 135A^2

Experimental Properties

  • Density: 1.87±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: ~222 °C (dec.)
  • Boiling Point: 555.7 °C at 760 mmHg
  • Flash Point: 289.9 °C
  • Refractive Index: 1.712
  • Solubility: Soluble (240 g/l) (25 º C),
  • PSA: 146.71000
  • LogP: 0.19360
  • pka: 1.86±0.10(Predicted)

Zalcitabine Monophophate Sodium Security Information

  • WGK Germany：3
  • FLUKA BRAND F CODES：10-21
  • RTECS：HA3980000
  • Storage Condition：2-8°C

Zalcitabine Monophophate Sodium Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
098486-250mg
((2S,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)tetrahydro-furan-2-yl)methyl dihydrogen phosphate, 95+%
 104086-76-2 95+%
250mg
 $213.00 2023-09-06
Matrix Scientific
098486-1g
((2S,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)tetrahydro-furan-2-yl)methyl dihydrogen phosphate, 95+%
 104086-76-2 95+%
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Chemenu
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((2S,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)tetrahydro-furan-2-yl)methyl dihydrogen phosphate
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TRC
Z140045-2.5mg
Zalcitabine Monophophate Sodium
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eNovation Chemicals LLC
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SHENG KE LU SI SHENG WU JI SHU
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SHENG KE LU SI SHENG WU JI SHU
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eNovation Chemicals LLC
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CYTIDINE5-MONOPHOSPHATE
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Ambeed
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Zalcitabine Monophophate Sodium Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:104086-76-2)2',3'-Dideoxycytidine 5'-monophosphate
Order Number:sfd21680
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:104086-76-2)2',3'-Dideoxycytidine 5'-monophosphate
sfd21680
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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